Cas no 20859-10-3 ((3E)-6-Methyl-3-hepten-2-one)

• Product Name: (3E)-6-Methyl-3-hepten-2-one
• CAS No: 20859-10-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD02127635
• CID: 253720
• PubChem ID: 5462986
• Update Time: 2026-05-14

(3E)-6-Methyl-3-hepten-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-one,6-methyl-, (3E)-
• (E)-6-methylhept-3-en-2-one
• 6 METHYL 3 HEPTEN 2 ONE
• (3E)-6-methylhept-3-en-2-one
• (E)-6-METHYL-3-HEPTEN-2-ONE
• 2-methyl-4-hepten-6-one
• 6-methyl-3-hepten-2-one
• 6-methyl-hept-3-en-2-one
• 6-Methyl-hept-3t-en-2-on
• 6-methyl-hept-3t-en-2-one
• (3E)-6-Methyl-3-hepten-2-one

• MDL： MFCD02127635
• Inchi： InChI=1S/C8H14O/c1-7(2)5-4-6-8(3)9/h4,6-7H,5H2,1-3H3/b6-4+
• InChI Key： RSNMTAYSENLHOW-GQCTYLIASA-N
• SMILES： CC(C/C=C/C(=O)C)C

Computed Properties

• Exact Mass: 126.10400

Experimental Properties

• PSA: 17.07000
• LogP: 2.17770
• FEMA: 4001 | (E)-6-METHYL-3-HEPTEN-2-ONE

Additional information on (3E)-6-Methyl-3-hepten-2-one

Chemical Profile of 3-Hepten-2-one,6-methyl-, (3E) (CAS No. 20859-10-3)

The compound 3-Hepten-2-one,6-methyl-, (3E), identified by its CAS number 20859-10-3, is a significant molecule in the realm of organic chemistry and biochemical applications. This sesquiterpene ketone belongs to a class of compounds that exhibit diverse pharmacological and biological activities. Its unique structural framework, characterized by a conjugated system and a methyl-substituted heptenone backbone, makes it a subject of considerable interest in synthetic and medicinal chemistry.

The molecular structure of 3-Hepten-2-one,6-methyl-, (3E) consists of a seven-carbon chain with a ketone group at the second carbon and a double bond at the third carbon, denoted by the (3E) configuration. This configuration imparts specific stereochemical properties to the molecule, influencing its interactions with biological targets. The presence of a methyl group at the sixth carbon further modulates its electronic and steric properties, making it a versatile scaffold for derivative synthesis.

In recent years, there has been growing interest in sesquiterpene derivatives due to their potential therapeutic applications. 3-Hepten-2-one,6-methyl-, (3E) has been investigated for its possible role in modulating various biological pathways. Studies have suggested that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for further pharmacological exploration. The conjugated double bond system in its structure is particularly noteworthy, as it can participate in π-stacking interactions and other non-covalent binding mechanisms, which are crucial for drug-receptor interactions.

One of the most compelling aspects of 3-Hepten-2-one,6-methyl-, (3E) is its synthetic utility. The compound serves as an intermediate in the preparation of more complex molecules, including natural products and synthetic analogs. Researchers have leveraged its structural features to develop novel synthetic routes that enhance yield and selectivity. For instance, the conjugated system allows for facile functionalization via cross-coupling reactions, enabling the introduction of diverse substituents at strategic positions within the molecule.

The stereochemistry of 3-Hepten-2-one,6-methyl-, (3E) is another critical factor that has garnered attention from chemists. The (3E) configuration ensures optimal spatial orientation for potential biological activity. This stereochemical precision is often maintained throughout synthetic transformations to preserve the compound's efficacy. Advanced techniques such as asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications where chirality plays a pivotal role.

Recent advancements in computational chemistry have also contributed to the understanding of 3-Hepten-2-one,6-methyl-, (3E)'s behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped predict binding affinities and identify key residues involved in receptor binding. Such computational approaches are invaluable in drug discovery pipelines, allowing researchers to design more effective derivatives with enhanced target specificity.

Beyond its synthetic and pharmacological significance, 3-Hepten-2-one,6-methyl-, (3E) has found applications in analytical chemistry as well. Its distinct spectral characteristics make it useful as an internal standard or reference compound in chromatographic analyses. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are particularly effective in characterizing this molecule due to its well-defined functional groups and stereochemistry.

The industrial relevance of 3-Hepten-2-one,6-methyl-, (3E) cannot be overstated. Its production on an industrial scale requires optimized processes that ensure high purity and yield. Continuous flow chemistry has emerged as a promising technique for synthesizing such compounds efficiently. This approach not only improves scalability but also minimizes waste generation, aligning with green chemistry principles.

In conclusion,3-Hepten-2-one,6-methyl-, (3E) represents a fascinating compound with multifaceted applications across chemistry and biology. Its unique structural features offer opportunities for innovative research in drug discovery and material science. As our understanding of molecular interactions continues to evolve, 20859-10-3 will undoubtedly remain at the forefront of scientific inquiry.